1-(2-fluorobenzyl)-N-(6-nitrobenzo[d]thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
Description
1-(2-fluorobenzyl)-N-(6-nitrobenzo[d]thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a synthetic small molecule characterized by a dihydropyridine core substituted with a 2-fluorobenzyl group at position 1 and a carboxamide linkage to a 6-nitrobenzothiazole moiety. The 2-oxo-1,2-dihydropyridine scaffold is a pharmacologically relevant structure, often associated with kinase inhibition or antimicrobial activity. The 2-fluorobenzyl substituent may influence lipophilicity and metabolic stability compared to bulkier or more electronegative groups like chlorine.
Properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-N-(6-nitro-1,3-benzothiazol-2-yl)-2-oxopyridine-3-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13FN4O4S/c21-15-6-2-1-4-12(15)11-24-9-3-5-14(19(24)27)18(26)23-20-22-16-8-7-13(25(28)29)10-17(16)30-20/h1-10H,11H2,(H,22,23,26) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWDDJBXHNKRGRJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=CC=C(C2=O)C(=O)NC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-])F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13FN4O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-(2-fluorobenzyl)-N-(6-nitrobenzo[d]thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant research findings, case studies, and data tables.
Chemical Structure and Properties
The compound's molecular formula is with a molecular weight of 424.4 g/mol. Its structure contains a dihydropyridine core, a nitro-substituted benzothiazole moiety, and a fluorobenzyl group.
| Property | Value |
|---|---|
| Molecular Formula | C20H13FN4O4S |
| Molecular Weight | 424.4 g/mol |
| CAS Number | 941988-93-8 |
Anticancer Properties
Research indicates that compounds with similar structures to 1-(2-fluorobenzyl)-N-(6-nitrobenzo[d]thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide exhibit significant anticancer properties. For instance, studies have shown that benzothiazole derivatives can inhibit the activity of phospholipase D (PLD), which is implicated in cancer cell proliferation and metastasis . Inhibition of PLD leads to increased apoptosis in cancer cells and decreased invasion capabilities.
Antimicrobial Activity
Benzothiazole derivatives are also noted for their antimicrobial properties. The presence of the nitro group enhances the compound's ability to disrupt microbial cell walls, leading to cell death. A study highlighted the antimicrobial efficacy of various benzothiazole derivatives against multiple bacterial strains, suggesting that this compound may possess similar activities .
Anti-inflammatory Effects
The anti-inflammatory potential of this compound has been explored through various studies. Compounds containing the benzothiazole moiety have been shown to exhibit significant anti-inflammatory activity by inhibiting pro-inflammatory cytokines and enzymes involved in inflammatory pathways .
Case Studies and Research Findings
- Inhibition of Cancer Cell Growth : A study demonstrated that related compounds could inhibit cancer cell growth by targeting specific signaling pathways associated with cell survival and proliferation. The findings suggest that 1-(2-fluorobenzyl)-N-(6-nitrobenzo[d]thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide may similarly affect these pathways.
- Antimicrobial Testing : In vitro tests have shown that compounds with structural similarities exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, indicating potential therapeutic applications in treating infections.
- Inflammation Models : Experimental models have shown that compounds like 1-(2-fluorobenzyl)-N-(6-nitrobenzo[d]thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide can significantly reduce inflammation markers in animal models, supporting its use as an anti-inflammatory agent.
Comparison with Similar Compounds
Table 1: Structural and Molecular Properties
Key Observations:
Compared to ’s 2-chloro-6-fluorobenzyl group , the target lacks chlorine, reducing molecular weight (~16.5 g/mol difference) and possibly decreasing lipophilicity (ClogP).
Dihydropyridine Core: The 2-oxo position in the target and compounds contrasts with the 6-oxo in .
Benzothiazole Modifications :
- The 6-nitro group (target and ) is a stronger electron-withdrawing substituent than the 4-methyl group in , which may enhance interactions with polar residues in target proteins.
Hypothetical Pharmacological Implications
While experimental data (e.g., IC₅₀, solubility) are unavailable in the provided evidence, structural trends suggest:
- Target vs. : The nitro group in the target may improve binding affinity to targets requiring electron-deficient regions (e.g., kinase ATP-binding pockets) compared to the methyl group in .
- Target vs. : The absence of chlorine in the target’s benzyl group could reduce off-target toxicity, while the 2-oxo dihydropyridine core might confer greater metabolic stability than the 6-oxo isomer in .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
